BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Reactions
Involving Chromium(ll) Bromide (CrBr2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromous bromide

Cat. No.: B167723

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup
and execution of chemical reactions involving chromium(Il) bromide (CrBrz). It covers the
compound's properties, safe handling procedures, and its application in organic synthesis, with
a focus on the Nozaki-Hiyama-Kishi (NHK) reaction.

Properties of Chromium(ll) Bromide

Chromium(ll) bromide is an inorganic compound with the chemical formula CrBrz.[1][2] It is a
white, crystalline solid that is highly soluble in water, forming blue solutions that are susceptible
to air oxidation.[1] Due to its hygroscopic nature and sensitivity to air, it must be handled under

an inert atmosphere.[3]

Table 1: Physical and Chemical Properties of CrBrz
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Property Value References
Chemical Formula CrBr2 [1114]

Molar Mass 211.804 g/mol [1][4]
Appearance White crystalline solid/powder [1][5]
Density 4.236 g/cm? [11[3]

Melting Point 842 °C (1548 °F) [1][5]
Solubility in Water Soluble, exothermic reaction [1]

Oxidation State +2 [5]

Safety, Handling, and Storage
Chromium compounds, including CrBrz, are toxic and require careful handling to avoid
exposure.[6][7]

Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles with side shields, and chemical-resistant gloves (e.g., Natural Rubber).[8][9]
[10]

e Ventilation: Handle CrBrz in a well-ventilated area, preferably within a fume hood, to avoid
the formation and inhalation of dust and aerosols.[11][12]

o Health Hazards: CrBrz can cause skin and eye irritation.[3] Ingestion is harmful.[3] Prolonged
contact with chromium compounds can lead to more severe health issues.[7][13]

o Spills: In case of a spill, evacuate the area. Use spark-proof tools and an explosion-proof
equipment to collect the material.[11] Avoid generating dust.[11] Collect the spilled material
in a suitable, closed container for disposal.[11][12]

Handling and Storage:
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 Inert Atmosphere: Due to its sensitivity to air and moisture, CrBrz should be handled under
an inert atmosphere (e.g., argon or nitrogen) in a glovebox.

o Storage: Store CrBrz in a tightly sealed container in a cool, dry, and well-ventilated place,
away from incompatible materials.[8][11] It should be stored at room temperature.[3][8]

Synthesis of Chromium(ll) Bromide

Anhydrous CrBr2 can be prepared through the reduction of chromium(lll) bromide (CrBrs).
Protocol 1: Synthesis of CrBrz via Reduction of CrBrs

Reaction: 2 CrBrs + H2 — 2 CrBrz + 2 HBr[1][14]

Materials:

Chromium(lll) bromide (CrBr3)

Hydrogen gas (Hz)

Tube furnace

Quartz tube

Procedure:

e Place CrBrs in a quartz tube within a tube furnace.

» Heat the furnace to 350-400 °C.

e Pass a stream of hydrogen gas over the CrBrs for 6-10 hours.[1]

e The reaction yields anhydrous CrBrz and hydrogen bromide gas, which should be safely
vented or trapped.

o After the reaction is complete, allow the system to cool to room temperature under a stream
of inert gas (e.g., argon) before handling the CrBrz product.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.acplchemicals.com/chromium-ii-bromide-3948091.html
https://www.echemi.com/sds/chromiumii-bromide-pd180810119064.html
https://www.axiomchem.com/chromium-ii-bromide-2188090.html
https://www.acplchemicals.com/chromium-ii-bromide-3948091.html
https://en.wikipedia.org/wiki/Chromium(II)_bromide
https://en.wikipedia.org/wiki/Chromium(III)_bromide
https://en.wikipedia.org/wiki/Chromium(II)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Application in Organic Synthesis: The Nozaki-
Hiyama-Kishi (NHK) Reaction

CrBrz is a key reagent in carbon-carbon bond-forming reactions. Its most notable application is
in the Nozaki-Hiyama-Kishi (NHK) reaction, a powerful and chemoselective method for the
coupling of aldehydes with various organic halides.[6][15] While CrClz is more commonly cited,
CrBr2 functions analogously. The reaction is often catalyzed by a nickel(ll) salt, which
significantly enhances its reactivity and substrate scope.[15][16][17]

The NHK reaction is valued for its high tolerance of various functional groups, including
ketones, esters, and amides, making it particularly useful in the synthesis of complex
molecules.[15][17]

Diagram 1: Catalytic Cycle of the Nozaki-Hiyama-Kishi Reaction
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Caption: Catalytic cycle of the Ni-catalyzed Nozaki-Hiyama-Kishi reaction.
Protocol 2: General Procedure for the Nozaki-Hiyama-Kishi Reaction

This protocol describes a general procedure for the coupling of a vinyl or aryl halide with an
aldehyde using a CrBr2/NiBrz system.
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Materials:

e Chromium(ll) bromide (CrBrz2) (or CrCl2)

 Nickel(Il) bromide (NiBr2) (catalytic amount, e.g., 1-5 mol%)

e Aldehyde

 Vinyl or aryl halide (iodides, bromides, or triflates can be used)[6][18]

e Anhydrous, polar aprotic solvent (e.g., DMF, DMSO)[15]

e Schlenk flask or glovebox

 Inert gas supply (Argon or Nitrogen)

Stirring apparatus

Procedure:

o Setup: Assemble a Schlenk flask under an inert atmosphere. All glassware should be oven-
dried and cooled under vacuum before use.

e Reagent Addition: In the Schlenk flask, add CrBr2 (typically 2-10 equivalents relative to the
limiting reagent) and a catalytic amount of NiBr2.[18]

e Solvent Addition: Add the anhydrous solvent (e.g., DMF) to the flask via syringe and stir the
resulting suspension.

o Substrate Addition: Add the aldehyde and the organic halide to the stirred suspension.

o Reaction: Allow the reaction to stir at room temperature.[6] The reaction time can vary from a
few hours to 24 hours or more, depending on the substrates.[18] Monitor the reaction
progress by thin-layer chromatography (TLC) or LC-MS.

o Workup: Upon completion, quench the reaction by pouring it into water. Extract the agueous
layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with
brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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 Purification: Purify the crude product by column chromatography on silica gel to obtain the
desired alcohol.

Table 2: Example Conditions for an Intramolecular NHK Reaction[18]

Reagent/Condition Specification Role

Chromium Salt CrCl2 (10 eq.) Stoichiometric Reductant
Nickel Catalyst NiClz (5 mol%) Co-catalyst

Substrate Vinyl lodide Electrophile

Solvent DMF Reaction Medium
Temperature Room Temperature Reaction Condition

Time 24 hours Reaction Duration

Yield 61% Outcome

Note: While this example uses CrClz, the conditions are representative for reactions with CrBr-.

Diagram 2: Experimental Workflow for Handling Air-Sensitive Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167723#experimental-setup-for-reactions-involving-
crbr2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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